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Compound of Interest

Compound Name: 3-Isothiazolemethanamine

Cat. No.: B1344294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of 3-Isothiazolemethanamine (CAS No. 40064-68-4). Adherence to these guidelines

is crucial to ensure personnel safety and maintain the integrity of the compound.

Hazard Identification and Classification
3-Isothiazolemethanamine is a hazardous chemical with multiple classifications. It is crucial to

be fully aware of its potential dangers before handling.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]

Acute Toxicity, Dermal Category 3 / 5

H311: Toxic in contact with

skin. / H313: May be harmful in

contact with skin.[2]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.

Skin Corrosion/Irritation Category 1A / 1B
H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage/Irritation Category 1 / 2A

H318: Causes serious eye

damage.[1] / H319: Causes

serious eye irritation.[2][3]

Skin Sensitization Category 1 / 1A
H317: May cause an allergic

skin reaction.[1]

Aquatic Hazard (Acute) Category 1
H400: Very toxic to aquatic life.

[1]

Aquatic Hazard (Chronic) Category 1 / 4

H410: Very toxic to aquatic life

with long lasting effects.[1] /

H413: May cause long lasting

harmful effect to aquatic life.[2]

Other Hazards -
Corrosive to the respiratory

tract.[2][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Isothiazolemethanamine is

provided below.
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Property Value

Molecular Formula C4H6N2S[3]

Molecular Weight 114.17 g/mol [3]

Boiling Point 120 °C[3][5]

Density 1.239 g/cm³[3][5]

Flash Point 27 °C[3][5]

pKa 7.62 ± 0.29 (Predicted)[3][5]

Experimental Protocols
Protocol 1: General Handling and Personal Protective
Equipment (PPE)
This protocol outlines the necessary steps for safely handling 3-Isothiazolemethanamine in a

laboratory setting.

Methodology:

Work Area Preparation:

All handling of 3-Isothiazolemethanamine must be conducted within a certified chemical

fume hood.

Ensure the work area is clean and free of incompatible materials, particularly strong

oxidizing agents.[4]

An emergency eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE):

Hand Protection: Wear nitrile rubber gloves (material thickness >0.1 mm).[6] Inspect

gloves for any signs of degradation or puncture before use.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2]
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Skin and Body Protection: Wear a chemically resistant lab coat, long pants, and closed-toe

shoes. For operations with a higher risk of splashing, consider a chemical-resistant apron

or suit.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

a self-contained breathing apparatus (SCBA) is required.[6]

Handling Procedure:

Do not eat, drink, or smoke in the handling area.[1][2][6]

Wash hands thoroughly after handling the compound.[1][2][4]

Avoid direct contact with skin, eyes, and clothing.[4][6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][4]

Keep the container tightly closed when not in use.[4]

Protocol 2: First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Methodology:

General Advice:

Move the victim to a safe area.

Immediately call a POISON CENTER or doctor.[1][4]

Show the Safety Data Sheet (SDS) to the medical personnel.[4]

In Case of Inhalation:

Remove the person to fresh air and keep them comfortable for breathing.[1][2][4]

If breathing has stopped, perform artificial respiration.[2]
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Seek immediate medical attention.[1][2]

In Case of Skin Contact:

Immediately take off all contaminated clothing.[1][4]

Rinse the skin with plenty of water/shower for at least 15 minutes.[1][4]

If skin irritation or a rash occurs, get medical advice/attention.[1]

Wash contaminated clothing before reuse.[1]

In Case of Eye Contact:

Rinse cautiously with water for several minutes.[1][2]

Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

Seek immediate medical attention from an ophthalmologist.

In Case of Ingestion:

Rinse mouth with water.[1][2][4]

Do NOT induce vomiting.[1][4]

If the person is conscious, give two glasses of water to drink.

Seek immediate medical attention.[1][2][4]

Diagrams
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Caption: Workflow for the safe handling of 3-Isothiazolemethanamine.
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Caption: Storage procedures for 3-Isothiazolemethanamine.

Storage and Disposal
Protocol 3: Storage Procedures
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.

Methodology:

Storage Location:

Store in a designated corrosives area.[4]

The storage area must be cool, dry, and well-ventilated.[4][6] Recommended temperature

is between 0 °C and 30 °C.[6]

Store in a locked-up area to restrict access.[1][4]

Container:

Keep the original container tightly sealed.[4][6]

For enhanced stability, consider storing under an inert atmosphere.[4]
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Incompatible Materials:

Store away from strong oxidizing agents.[4]

Do not store with food or other consumables.[6]

Protocol 4: Disposal Procedures
All waste materials must be treated as hazardous waste.

Methodology:

Waste Collection:

Collect all waste, including empty containers, contaminated PPE, and spill cleanup

materials, in a designated and properly labeled hazardous waste container.

Disposal:

Dispose of contents and container to an approved waste disposal plant (TSDF).[1][2][4]

Do not allow the product to enter drains, surface water, or ground water.[6]

Avoid release to the environment.[1][2] Collect any spillage.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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